Cas no 79636-94-5 (5-Bromo-2-ethoxybenzaldehyde)

5-Bromo-2-ethoxybenzaldehyde structure
5-Bromo-2-ethoxybenzaldehyde structure
Product Name:5-Bromo-2-ethoxybenzaldehyde
CAS No:79636-94-5
MF:C9H9BrO2
MW:229.070562124252
MDL:MFCD00016600
CID:90761
PubChem ID:144901
Update Time:2025-09-17

5-Bromo-2-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-ethoxybenzaldehyde
    • 2-Aethoxy-5-brom-benzaldehyd
    • 2-ethoxy-5-bromobenzaldehyde
    • DTXSID20229817
    • J-516913
    • SY061690
    • AKOS000274328
    • CS-0116925
    • NSC-157341
    • 5-bromo-2-ethoxy-benzaldehyde
    • Cambridge id 7211992
    • Z53834335
    • 5-bromo-2-ethoxy benzaldehyde
    • NSC157341
    • InChI=1/C9H9BrO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H
    • MFCD00016600
    • NSC 157341
    • A9922
    • E74031
    • 79636-94-5
    • F3098-6580
    • SCHEMBL155442
    • FT-0620087
    • EN300-16120
    • 5-Bromo-2-ethoxybenzaldehyde (ACI)
    • STK052881
    • ALBB-001276
    • DB-056380
    • BBL015523
    • MDL： MFCD00016600
    • Inchi： 1S/C9H9BrO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H3
    • InChI Key： NFCBVQSSJAXEJD-UHFFFAOYSA-N
    • SMILES： O=CC1C(OCC)=CC=C(Br)C=1
    • BRN： 3244183

Computed Properties

  • Exact Mass: 227.97900
  • Monoisotopic Mass: 227.978592
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: White lens powder
  • Density: 1.451
  • Melting Point: 68-71 °C(lit.)
  • Boiling Point: 302.7 °C at 760 mmHg
  • Flash Point: 136.9 °C
  • Refractive Index: 1.573
  • PSA: 26.30000
  • LogP: 2.66030
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

5-Bromo-2-ethoxybenzaldehyde Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： S37/39-S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

5-Bromo-2-ethoxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-Bromo-2-ethoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
011096-1g
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
1g
 ￡17.00 2022-03-01
Fluorochem
011096-5g
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
5g
 ￡30.00 2022-03-01
Alichem
A019144075-500g
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
500g
 $688.48 2023-09-01
Chemenu
CM113410-500g
5-bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
500g
 $619 2021-06-17
TRC
B699638-10mg
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5
10mg
 $ 50.00 2022-06-06
TRC
B699638-50mg
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5
50mg
 $ 65.00 2022-06-06
TRC
B699638-100mg
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5
100mg
 $ 80.00 2022-06-06
Chemenu
CM113410-500g
5-bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
500g
 $619 2022-06-10
Fluorochem
011096-25g
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
25g
 ￡119.00 2022-03-01
Fluorochem
011096-100g
5-Bromo-2-ethoxybenzaldehyde
 79636-94-5 95%
100g
 ￡273.00 2022-03-01

5-Bromo-2-ethoxybenzaldehyde Production Method

Production Method 1

79636-93-4 79636-93-4
79636-94-5 79636-94-5
Reaction Conditions
1.1 Reagents: Copper sulfate
Reference
Facile conversion of electron rich benzylic hydrocarbons to carbonyl compounds by peroxydisulfate and copper ions
Bhatt, M. Vivekananda; Perumal, P. Thirumalai, Tetrahedron Letters, 1981, 22(27), 2605-8

Production Method 2

1761-61-1 1761-61-1
79636-94-5 79636-94-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  overnight, rt
Reference
Structural Simplification of a Tetrahydroquinoline-Core Peptidomimetic μ-Opioid Receptor (MOR) Agonist/δ-Opioid Receptor (DOR) Antagonist Produces Improved Metabolic Stability
Henry, Sean P.; Fernandez, Thomas J.; Anand, Jessica P.; Griggs, Nicholas W.; Traynor, John R.; et al, Journal of Medicinal Chemistry, 2019, 62(8), 4142-4157

Production Method 3

1761-61-1 1761-61-1
79636-94-5 79636-94-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 d, rt
Reference
Synthesis and bioevaluation of substituted chalcones, coumaranones and other flavonoids as anti-HIV agents
Cole, Amy L.; Hossain, Sandra; Cole, Alex M.; Phanstiel, Otto IV, Bioorganic & Medicinal Chemistry, 2016, 24(12), 2768-2776

Production Method 4

1761-61-1 1761-61-1
79636-94-5 79636-94-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 d, rt
Reference
Development of Flavonoid-Based Inverse Agonists of the Key Signaling Receptor US28 of Human Cytomegalovirus
Kralj, Ana; Nguyen, Mai-Thao; Tschammer, Nuska; Ocampo, Nicolette; Gesiotto, Quinto; et al, Journal of Medicinal Chemistry, 2013, 56(12), 5019-5032

5-Bromo-2-ethoxybenzaldehyde Raw materials

5-Bromo-2-ethoxybenzaldehyde Preparation Products

5-Bromo-2-ethoxybenzaldehyde Related Literature

Related Categories

79636-94-5 (5-Bromo-2-ethoxybenzaldehyde) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.